N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine

• Molecular Formula: C31H27N3O
• Molecular Weight: 457.6 g/mol
• IUPAC Name: (2S)-1-imidazol-1-yl-3-phenyl-2-(tritylamino)propan-1-one
• InChI: InChI=1S/C31H27N3O/c35-30(34-22-21-32-24-34)29(23-25-13-5-1-6-14-25)33-31(26-15-7-2-8-16-26,27-17-9-3-10-18-27)28-19-11-4-12-20-28/h1-22,24,29,33H,23H2/t29-/m0/s1
• InChI Key: BZHWXDNWLOXXLO-LJAQVGFWSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C[C@@H](C(=O)N2C=CN=C2)NC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5
• SMILES: C1=CC=C(C=C1)CC(C(=O)N2C=CN=C2)NC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5

Description

N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine, also known as BITA, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. BITA is a trityl-protected amine that can be used as a building block for the synthesis of various biologically active molecules.

Mechanism of Action

The mechanism of action of N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine is not well understood, but it is believed to involve the inhibition of certain enzymes or receptors in the body. N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which can improve cognitive function. N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine has also been shown to bind to the GABA-A receptor, a receptor that is involved in the regulation of anxiety and sleep. This binding can lead to anxiolytic and sedative effects.
Biochemical and Physiological Effects
N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine has been shown to have several biochemical and physiological effects. N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine has been shown to have antioxidant activity, which can help protect cells from oxidative stress and damage. N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine has also been shown to have anti-inflammatory activity, which can help reduce inflammation in the body. Additionally, N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine has been shown to have antitumor activity, which can help inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine has several advantages for lab experiments. N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine is relatively easy to synthesize and has a high purity, which can help ensure reproducibility of results. Additionally, N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine has a wide range of applications in the synthesis of biologically active molecules, which can help researchers develop new drugs and therapies. However, N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine also has some limitations for lab experiments. N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine has not been extensively studied in vivo, which can limit its potential applications in animal models and clinical trials.

Future Directions

There are several future directions for research on N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine. One direction is to further investigate the mechanism of action of N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine and its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore the potential applications of N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine in the synthesis of new antimicrobial agents and metal-organic frameworks. Additionally, further research is needed to determine the safety and efficacy of N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine in animal models and clinical trials, which can help pave the way for its potential use in human medicine.

Synthesis Methods

The synthesis of N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine involves the reaction of benzyl imidazole-1-carboxylate with trityl chloride and subsequent reduction with lithium aluminum hydride. The resulting product is a white crystalline solid with a melting point of 165-167°C and a purity of over 99%. The synthesis of N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine is relatively simple and can be performed in a laboratory setting with standard equipment and reagents.

Scientific Research Applications

N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine has been extensively used as a building block for the synthesis of various biologically active molecules. For example, N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine has been used as a precursor for the synthesis of several antitumor agents, such as BITC and BITC-N-oxide. N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine has also been used in the synthesis of various antimicrobial agents, such as N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine-Cu(II) complexes and N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine-containing peptides. Additionally, N-[1-benzyl-2-(1H-imidazol-1-yl)-2-oxoethyl]-N-tritylamine has been used in the synthesis of several metal-organic frameworks (MOFs) that have potential applications in gas storage, separation, and catalysis.